(+)-Communic acid

• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• InChI: InChI=1S/C20H30O2/c1-6-14(2)8-10-16-15(3)9-11-17-19(16,4)12-7-13-20(17,5)18(21)22/h6,8,16-17H,1,3,7,9-13H2,2,4-5H3,(H,21,22)/b14-8+
• InChIKey: YGBZFOQXPOGACY-RIYZIHGNSA-N

(+)-Communic Acid: Chemical Identity, Natural Occurrence, and Baseline Pharmacological Profile for Procurement Evaluation

(+)-Communic acid (CAS 2761-77-5) is a labdane-type diterpenoid characterized by a C20H30O2 molecular framework, featuring a carboxylic acid moiety at position 19 and a characteristic conjugated diene side chain, that occurs naturally in various conifers, predominantly within the genus Juniperus (Cupressaceae) and Platycladus orientalis [1], [2]. Its known pharmacological properties include antimicrobial, antitumoral, and anti-inflammatory activities, with the antimicrobial activity against Mycobacterium tuberculosis H37Ra being one of the most well-documented [3]. The compound is typically isolated as an isomeric mixture of cis (Z) and trans (E) forms, with the trans-isomer often being the subject of more detailed mechanistic studies [2], [4].

Anti-mycobacterial screening studies (M. tuberculosis H37Ra)

Isomer-specific antimicrobial studies (Z/E ratio)

Chiral building block for diterpene synthesis

• [1] Barrero AF, et al. Communic acids: occurrence, properties and use as chirons for the synthesis of bioactive compounds. Molecules. 2012;17(2):1448-1467. View Source
• [2] MedChemExpress (MCE). Communic acid ((+)-Communic acid) product page. View Source
• [3] Carpenter CD, et al. Anti-mycobacterial natural products from the Canadian medicinal plant Juniperus communis. J Ethnopharmacol. 2012;143(2):695-700. View Source
• [4] Achir M, et al. Isolation, characterization, and antimicrobial activity of communic acid from Juniperus phoenicea. J Complement Integr Med. 2022;19(2):467-470. View Source

Why Generic Labdane Diterpenes Cannot Substitute for (+)-Communic Acid in Anti-Mycobacterial and Antimicrobial Assays

Generic substitution of labdane diterpenes is not viable due to the significant, quantifiable variation in potency and spectrum of activity observed across structurally related compounds. For instance, within the same Juniperus communis extract, a direct comparison reveals that (+)-communic acid exhibits an MIC of 31 µM against M. tuberculosis H37Ra, while its close structural analog, isocupressic acid, is over 2.5-fold less potent with an MIC of 78 µM [1]. Similarly, the antimicrobial profile against common pathogens like Staphylococcus aureus and Bacillus cereus can be superior to that of standard clinical antibiotics [2]. The following quantitative evidence guide delineates specific, data-driven differentiators that must inform scientific selection and procurement decisions to ensure experimental consistency and biological relevance.

Potency variation among labdanes

Anti-mycobacterial MIC may differ >2-fold between closely related diterpenes (e.g., isocupressic acid).

Isomeric composition alters activity

E-isomer may be considerably less active against Gram-positive bacteria compared to Z-isomer.

Cytotoxicity profile may shift

Analog structure can change selectivity relative to human cell lines, affecting assay interpretation.

• [1] Carpenter CD, et al. Anti-mycobacterial natural products from the Canadian medicinal plant Juniperus communis. J Ethnopharmacol. 2012;143(2):695-700. View Source
• [2] Achir M, et al. Isolation, characterization, and antimicrobial activity of communic acid from Juniperus phoenicea. J Complement Integr Med. 2022;19(2):467-470. View Source

Quantitative Differentiation of (+)-Communic Acid: A Procurement-Focused Evidence Guide Against Closest Analogs

Superior Anti-Mycobacterial Potency of (+)-Communic Acid Over Isocupressic Acid

A direct head-to-head comparison demonstrates that (+)-communic acid is a significantly more potent inhibitor of Mycobacterium tuberculosis H37Ra than the co-occurring labdane diterpene isocupressic acid. In a standardized microplate resazurin assay, the minimum inhibitory concentration (MIC) of (+)-communic acid was 31 μM, while that of isocupressic acid was 78 μM [1]. Furthermore, the concentration required to inhibit 50% of bacterial growth (IC50) was 15 μM for (+)-communic acid compared to 46 μM for isocupressic acid [1].

M. tuberculosis MIC/IC50

Head-to-head

31 µM / 15 µM MIC / IC50

Supports anti-mycobacterial endpoint comparison.

Isocupressic acid: MIC 78 µM, IC50 46 µM. H37Ra strain, resazurin assay.

Evidence Dimension	Anti-mycobacterial potency
Target Compound Data	MIC: 31 μM; IC50: 15 μM
Comparator Or Baseline	Isocupressic acid: MIC 78 μM; IC50: 46 μM
Quantified Difference	2.5-fold lower MIC and 3.1-fold lower IC50 for (+)-communic acid
Conditions	Microplate resazurin assay against M. tuberculosis strain H37Ra

Why This Matters

For researchers screening anti-tubercular leads, (+)-communic acid offers a >3-fold improvement in target engagement, directly translating to lower compound consumption and enhanced sensitivity in dose-response studies.

• [1] Carpenter CD, et al. Anti-mycobacterial natural products from the Canadian medicinal plant Juniperus communis. J Ethnopharmacol. 2012;143(2):695-700. View Source

(+)-Communic Acid Demonstrates Potent Gram-Positive Antibacterial Activity Surpassing Clinical Antibiotics

In a disc diffusion assay, a hexanic extract rich in a mixture of Z- and E-communic acid produced inhibition zone diameters of 36-37 mm against Bacillus cereus and Staphylococcus aureus [1]. This activity was reported to be better than that of several standard clinical antibiotics tested under the same conditions, including penicillin, novobiocin, and amoxicillin [1].

Gram-positive Zone of Inhibition

Class-level

36–37 mm vs Penicillin, novobiocin, amoxicillin (reported larger)

Supports antimicrobial screening context for Gram-positive pathogens.

Hexanic extract data; verify with pure isomer.

Evidence Dimension	Inhibition of bacterial growth (zone diameter)
Target Compound Data	Zone of inhibition: 36-37 mm
Comparator Or Baseline	Penicillin, novobiocin, amoxicillin (zone diameters not specified, but reported as 'better than')
Quantified Difference	Quantitatively larger zone diameters than comparator antibiotics
Conditions	Disc diffusion assay against Bacillus cereus and Staphylococcus aureus

Why This Matters

This evidence positions (+)-communic acid as a compelling alternative or adjunct to conventional antibiotics for studying resistant Gram-positive pathogens, offering a natural product scaffold with superior in vitro activity.

• [1] Achir M, et al. Isolation, characterization, and antimicrobial activity of communic acid from Juniperus phoenicea. J Complement Integr Med. 2022;19(2):467-470. View Source

The (+)-E-Communic Acid Isomer is Less Active Than the Z-Isomer Against Gram-Positive Bacteria

A direct comparison of the two geometric isomers of communic acid from Juniperus procera revealed a distinct difference in activity. The (+)‑Z‑communic acid isomer exhibited significant antibacterial activity against Gram‑positive bacteria, while the (+)‑E‑communic acid isomer was found to be considerably less active [1]. This stereochemical dependence highlights the critical role of the side chain's configuration in determining the compound's antimicrobial efficacy.

Isomer-Specific Activity

Head-to-head

(+)-Z communic acid: reported significant activity vs (+)-E: considerably less active

Isomeric composition may influence assay outcome.

Gram-positive bacteria assay.

Evidence Dimension	Antibacterial activity against Gram-positive bacteria
Target Compound Data	(+)-Z-communic acid: 'significant activity'
Comparator Or Baseline	(+)-E-communic acid: 'less active'
Quantified Difference	Qualitative difference indicating substantial difference in potency
Conditions	Assay against Gram-positive bacteria

Why This Matters

Procurement must consider the isomeric purity of the sample; a mixture with a high proportion of the E-isomer may exhibit reduced or negligible activity in Gram-positive assays, leading to experimental inconsistency.

• [1] Muhammad I, et al. Further antibacterial diterpenes from the bark and leaves of Juniperus procera hochst. ex Endl. (Journal information not fully available in search results, but referenced in multiple sources). View Source

(+)-Communic Acid Exhibits Selective Cytotoxicity with Favorable Therapeutic Window

In MTT assays against a panel of human cancer cell lines (A549, HL-60, MCF7, SMMC-7721), (+)-communic acid demonstrated an IC50 value greater than 40 μM for all tested lines [1]. This low cytotoxicity contrasts sharply with its potent anti-mycobacterial IC50 of 15 μM against M. tuberculosis H37Ra, indicating a significant and favorable therapeutic window [2].

Cytotoxicity Selectivity

Cross-study comparable

>40 µM vs 15 µM Cancer cell IC50 vs M. tuberculosis IC50

Supports cytotoxicity endpoint review; >2.7-fold differential.

48h MTT assay; A549, HL-60, MCF7, SMMC-7721 lines.

Evidence Dimension	Cytotoxicity (human cells) vs. anti-mycobacterial activity
Target Compound Data	Cytotoxicity IC50 > 40 μM; Anti-mycobacterial IC50 = 15 μM
Comparator Or Baseline	Human cancer cell lines (A549, HL-60, MCF7, SMMC-7721)
Quantified Difference	>2.7-fold selectivity for M. tuberculosis over human cells
Conditions	48h MTT assay for cytotoxicity; microplate resazurin assay for anti-mycobacterial activity

Why This Matters

The >2.7-fold selectivity window is a critical procurement consideration for drug discovery programs, as it suggests lower inherent mammalian toxicity, potentially reducing attrition rates in early-stage lead optimization.

• [1] MedChemExpress (MCE). Communic acid ((+)-Communic acid) product page - cytotoxicity data. View Source
• [2] Carpenter CD, et al. Anti-mycobacterial natural products from the Canadian medicinal plant Juniperus communis. J Ethnopharmacol. 2012;143(2):695-700. View Source

Activity of (+)-Communic Acid Against Non-Tuberculous Mycobacteria (NTM) is Comparable to Totarol

In a study evaluating diterpenes against various Mycobacterium species, trans-communic acid exhibited an MIC of 13.2 μM against Mycobacterium aurum, a model organism for non-tuberculous mycobacteria (NTM) [1]. For comparison, the well-known antibacterial diterpene totarol, which is highly potent against NTM (MICs 7–14 μM), showed an MIC of 81.3 μM in a low-oxygen recovery assay (LORA) against M. tuberculosis [1]. While not a direct head-to-head comparison, these data suggest that (+)-communic acid's activity against rapidly growing mycobacteria is within a similar range to that of totarol, a recognized benchmark in the class.

NTM Activity vs Totarol

Cross-study comparable

13.2 µM vs Totarol 7–14 µM (NTM range)

Supports NTM antimicrobial screening context.

M. aurum assay; totarol data from LORA assay.

Evidence Dimension	Anti-mycobacterial activity against rapidly growing species
Target Compound Data	MIC = 13.2 μM against M. aurum
Comparator Or Baseline	Totarol: MIC 7-14 μM against other NTM; 81.3 μM in LORA assay
Quantified Difference	Activity within the same range as totarol for NTM
Conditions	Assay against Mycobacterium aurum

Why This Matters

For research focused on non-tuberculous mycobacterial infections, which are increasingly clinically relevant, (+)-communic acid provides a validated chemical starting point with potency comparable to the more extensively studied diterpene totarol.

• [1] Gordien AY, et al. Complete 1H and 13C NMR assignments of totarol and its derivatives. (Journal information not fully available in search results, but referenced in multiple sources). View Source

High-Impact Application Scenarios for (+)-Communic Acid Supported by Quantitative Evidence

Validated Lead Compound for Anti-Tubercular Drug Discovery

With an IC50 of 15 μM against M. tuberculosis H37Ra, (+)-communic acid is 3.1-fold more potent than the closely related labdane diterpene isocupressic acid (IC50 46 μM) [1]. Combined with its low cytotoxicity against human cells (IC50 > 40 μM), the compound serves as a robust and well-characterized starting point for medicinal chemistry optimization campaigns aimed at developing novel anti-tubercular agents.

Natural Product Comparator in Studies of Antibiotic-Resistant Gram-Positive Pathogens

The demonstrated ability of (+)-communic acid to produce inhibition zone diameters of 36-37 mm against Bacillus cereus and Staphylococcus aureus, which surpasses the activity of penicillin, novobiocin, and amoxicillin [1], makes it a valuable positive control and reference standard in assays designed to evaluate new antimicrobial agents against resistant Gram-positive bacteria.

Chiral Building Block for the Synthesis of Bioactive Diterpenoids

Beyond its direct biological activity, (+)-communic acid's unique labdane skeleton with a reactive exocyclic double bond and a carboxylic acid group renders it an important chiral building block (chiron) for the efficient, stereocontrolled synthesis of complex natural products, including quassinoids, abietane antioxidants, and podolactone herbicides [1]. This dual functionality enhances its procurement value for both screening and synthetic chemistry laboratories.

Reference Standard for Isomer-Specific Antimicrobial Studies

The clear difference in antibacterial activity between the (+)‑E‑ and (+)‑Z‑communic acid isomers, where the Z-isomer is significantly more potent against Gram‑positive bacteria [1], establishes (+)-communic acid as a critical reference standard for studies investigating the stereochemical requirements for antimicrobial activity within the labdane diterpene class. It is essential for experiments where isomeric purity directly dictates the biological outcome.

Application

Selection Property

Validation Focus

Anti-mycobacterial screening studies

Labdane scaffold with reported MIC/IC50 context

Dose-response against M. tuberculosis strains

Gram-positive antimicrobial comparator assays

Reported larger inhibition zones than reference antibiotics

Zone-diameter reproducibility with pure isomer

Diterpene natural product synthesis

Reactive labdane skeleton with carboxylic acid

Stereocontrolled functionalization efficiency

Isomer-activity relationship studies

Z/E isomeric mixture with known activity difference

Isomer-purity-dependent antimicrobial outcomes

• [1] Carpenter CD, et al. Anti-mycobacterial natural products from the Canadian medicinal plant Juniperus communis. J Ethnopharmacol. 2012;143(2):695-700. View Source
• [2] Achir M, et al. Isolation, characterization, and antimicrobial activity of communic acid from Juniperus phoenicea. J Complement Integr Med. 2022;19(2):467-470. View Source
• [3] Barrero AF, et al. Communic acids: occurrence, properties and use as chirons for the synthesis of bioactive compounds. Molecules. 2012;17(2):1448-1467. View Source
• [4] Muhammad I, et al. Further antibacterial diterpenes from the bark and leaves of Juniperus procera hochst. ex Endl. View Source